Cas no 2137760-28-0 (4-Piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl-)

• Product Name: 4-Piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl-
• CAS No: 2137760-28-0
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5298445
• Update Time: 2025-06-03

4-Piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl-

• Inchi： 1S/C13H21NO2/c15-13(16)10-5-7-14(8-6-10)12-4-2-9-1-3-11(9)12/h9-12H,1-8H2,(H,15,16)
• InChI Key： XTYMELAKWSNPCH-UHFFFAOYSA-N
• SMILES： N1(C2CCC3C2CC3)CCC(C(O)=O)CC1

Additional information on 4-Piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl-

4-Piperidinecarboxylic Acid, 1-Bicyclo[3.2.0]Hept-2-Yl

4-Piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl is a compound with the CAS number 2137760-28-0, which has garnered significant attention in recent scientific research due to its unique chemical properties and potential applications in various fields. This compound is characterized by its bicyclic structure, which contributes to its stability and reactivity in different chemical environments.

The bicyclo[3.2.0]heptane framework is a key structural feature of this compound, offering a rigid and compact arrangement that enhances its ability to participate in various chemical reactions. Recent studies have highlighted the importance of such bicyclic systems in drug design, where they can serve as scaffolds for bioactive molecules with improved pharmacokinetic properties.

One of the most notable aspects of 4-piperidinecarboxylic acid derivatives is their role in peptide synthesis and as building blocks for complex molecules. The carboxylic acid group provides versatility in forming amide bonds, making this compound a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of 4-piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl. Quantum mechanical calculations have revealed that the bicyclic system introduces steric hindrance, which can influence the compound's interaction with biological targets.

In terms of applications, this compound has shown promise in the development of novel materials with tailored properties. Its ability to form stable amide bonds makes it a candidate for use in polymer chemistry and the synthesis of advanced materials with enhanced mechanical and thermal stability.

Furthermore, 4-piperidinecarboxylic acid derivatives have been explored for their potential in catalysis. The rigid bicyclic structure can serve as a platform for designing catalysts with high activity and selectivity, which could be valuable in industrial processes.

From an environmental perspective, the synthesis and application of 4-piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl are being studied with a focus on sustainability. Researchers are investigating greener synthetic routes that minimize waste and energy consumption while maintaining high yields.

In conclusion, 4-piperidinecarboxylic acid, 1-bicyclo[3.2.0]hept-2-yl (CAS No: 2137760-28-0) is a versatile compound with a wide range of potential applications across chemistry and materials science. Its unique structure and reactivity make it an exciting subject for ongoing research aimed at unlocking its full potential.